Cas no 1644-75-3 (9H-Purine,2-chloro-9-methyl-6-(trifluoromethyl)-)

2-Chloro-9-methyl-6-(trifluoromethyl)-9H-purine is a purine derivative with significant utility in medicinal chemistry and pharmaceutical research. The compound features a chloro substituent at the 2-position and a trifluoromethyl group at the 6-position, enhancing its reactivity and potential as a versatile intermediate. The methyl group at the 9-position improves stability and modulates electronic properties. Its trifluoromethyl moiety contributes to increased lipophilicity and metabolic resistance, making it valuable for drug discovery applications. This scaffold is particularly relevant in the synthesis of nucleoside analogs and enzyme inhibitors. The compound’s structural features enable selective modifications, facilitating its use in developing targeted bioactive molecules. High purity and well-defined synthetic pathways ensure reproducibility for research applications.

9H-Purine,2-chloro-9-methyl-6-(trifluoromethyl)- structure

1644-75-3 structure

Product Name:9H-Purine,2-chloro-9-methyl-6-(trifluoromethyl)-

CAS No:1644-75-3

MF:C₇H₄ClF₃N₄

MW:236.581669807434

CID:191444

PubChem ID:248784

Update Time:2025-05-27

9H-Purine,2-chloro-9-methyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- 9H-Purine,2-chloro-9-methyl-6-(trifluoromethyl)-
- 2-chloro-9-methyl-6-(trifluoromethyl)purine
- 2-chloro-9-methyl-6-(trifluoromethyl)-9h-purine
- 2-chloro-9-methyl-6-trifluoromethyl-9H-purine
- 9-Methyl-2-chlor-6-trifluormethyl-purin
- AC1L6N38
- AC1Q4K1V
- AR-1E0408
- CTK4D1830
- NSC66234
- AKOS000320385
- 9H-Purine, 2-chloro-9-methyl-6-(trifluoromethyl)-
- CS-0260390
- NSC-66234
- EN300-7506887
- DTXSID20290047
- BAA64475
- 1644-75-3
- Z1509671610
- Inchi： 1S/C7H4ClF3N4/c1-15-2-12-3-4(7(9,10)11)13-6(8)14-5(3)15/h2H,1H3
- InChI Key： AVWDQAFPAQLSFQ-UHFFFAOYSA-N
- SMILES： ClC1=NC(C(F)(F)F)=C2C(=N1)N(C)C=N2

Computed Properties

Exact Mass: 236.00782
Monoisotopic Mass: 236.007658
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.6
XLogP3: 1.9

Experimental Properties

Density: 1.74
Boiling Point: 248.4°C at 760 mmHg
Flash Point: 104°C
Refractive Index: 1.615
PSA: 43.6
LogP: 2.03550

9H-Purine,2-chloro-9-methyl-6-(trifluoromethyl)- Pricemore >>

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